Cas no 1424527-97-8 (N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• CAS No: 1424527-97-8
• MF: C₁₆H₂₄N₆O
• MW: 316.401362419128
• CID: 5673957
• PubChem ID: 71866303
• Update Time: 2025-10-25

N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• 1424527-97-8
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-[4-(1-METHYLIMIDAZOL-2-YL)PIPERAZIN-1-YL]ACETAMIDE
• Z1317886890
• AKOS033254177
• EN300-26685514

• Inchi： 1S/C16H24N6O/c1-16(12-17,13-3-4-13)19-14(23)11-21-7-9-22(10-8-21)15-18-5-6-20(15)2/h5-6,13H,3-4,7-11H2,1-2H3,(H,19,23)
• InChI Key： GBIGFFYGJKUISH-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2=NC=CN2C)CC1)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 316.20115941g/mol
• Monoisotopic Mass: 316.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide (CAS No. 1424527-97-8)

N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1424527-97-8, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a range of biological activities. The intricate architecture of this molecule, featuring a cyano-substituted cyclopropyl group and a piperazine moiety linked to an acetamide backbone, makes it a subject of intense interest for medicinal chemists and biologists.

The structural features of N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide contribute to its potential pharmacological properties. The presence of the cyano group can influence the electronic properties of the molecule, while the cyclopropyl ring introduces steric constraints that may affect binding interactions with biological targets. The piperazine and imidazole rings are well-known pharmacophores that are frequently incorporated into drug candidates due to their ability to interact with various biological receptors.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide) has emerged as a promising candidate in this context. Its unique structural motif suggests potential applications in the treatment of various diseases, including neurological disorders, inflammation, and infectious diseases. The compound's ability to modulate biological pathways through precise interactions with target proteins makes it an attractive scaffold for further chemical optimization.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of the cyano group, cyclopropyl ring, piperazine, and imidazole moieties creates a multifaceted structure that can be modified to enhance specific pharmacological properties. Researchers have been exploring various synthetic strategies to derivatize this compound, aiming to improve its solubility, bioavailability, and target specificity.

The piperazine moiety in N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including serotonin receptors, dopamine receptors, and histamine receptors. The presence of the 1-methyl substituent on the imidazole ring further enhances the compound's potential bioactivity by influencing its electronic and steric properties.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand the binding interactions between N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide and biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent derivatives.

The acetamide group in this compound plays a crucial role in modulating its pharmacological properties. Acetamides are known for their ability to enhance binding affinity and selectivity towards certain biological targets. The incorporation of an acetamide moiety into drug candidates often leads to improved pharmacokinetic profiles, making these compounds more suitable for clinical applications.

In conclusion, N-(1-cyano-1-cyclopropylethyl-2-[4-(1-methyl-1H-imidazol-2-yll)piperazin-l -y l]acetamide (CAS No. 1424527 - 97 - 8) is a promising pharmaceutical candidate with a unique structural framework that holds significant potential for therapeutic applications. Its complex architecture and diverse functional groups make it an attractive scaffold for further chemical optimization and drug development. As research in this area continues to advance, we can expect to see more innovative derivatives emerge that will address unmet medical needs.